4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methoxybenzoyl)piperidine

• IUPAC Name: [4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C18H21N3O2S/c1-23-15-6-4-14(5-7-15)18(22)21-10-8-13(9-11-21)17-20-19-16(24-17)12-2-3-12/h4-7,12-13H,2-3,8-11H2,1H3
• InChI Key: BHPRJTBIKFLSQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCC(CC2)C3=NN=C(S3)C4CC4
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methoxybenzoyl)piperidine (also known as 4-CPMP) is a synthetic compound derived from piperidine, a cyclic amine, and 5-cyclopropyl-1,3,4-thiadiazol-2-yl. 4-CPMP has been studied extensively in scientific research and is used in a variety of applications due to its unique properties.

Scientific Research Applications

4-CPMP has been studied extensively in scientific research due to its unique properties. It has been used in the synthesis of various compounds, such as 4-methoxybenzoyl-5-cyclopropyl-1,3,4-thiadiazol-2-yl, which is used in the development of new drugs. 4-CPMP has also been studied for its potential applications in medicinal chemistry, organic synthesis, and materials science.

Mechanism of Action

4-CPMP has been found to act as a proton sponge, meaning it can absorb protons from its surroundings. This allows 4-CPMP to act as a catalyst in certain chemical reactions, as well as to facilitate the transfer of protons between molecules. Additionally, 4-CPMP has been found to act as an enzyme inhibitor, meaning it can block the activity of certain enzymes and thus prevent them from performing their normal functions.
Biochemical and Physiological Effects
In addition to its proton sponge and enzyme inhibition activities, 4-CPMP has been found to have several other biochemical and physiological effects. For example, 4-CPMP has been found to have antioxidant properties, meaning it can scavenge free radicals and thus protect cells from oxidative damage. Additionally, 4-CPMP has been found to have anti-inflammatory activity, meaning it can reduce inflammation in the body. Finally, 4-CPMP has been found to have neuroprotective properties, meaning it can protect neurons from damage and thus potentially reduce the risk of certain neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-CPMP has several advantages for use in laboratory experiments. For example, it is relatively easy to synthesize and can be stored for long periods of time without degradation. Additionally, it is relatively inexpensive to purchase and can be used in a variety of applications. However, there are also some limitations to using 4-CPMP in laboratory experiments. For example, it is not soluble in water, meaning it cannot be used in aqueous solutions. Additionally, it is not very stable in the presence of light or heat, meaning it must be stored and handled carefully.

Future Directions

There are a number of potential future directions for 4-CPMP research. For example, further research could be conducted to explore its potential applications in drug development and medicinal chemistry. Additionally, further research could be conducted to explore its potential applications in materials science, such as its use as a catalyst in certain chemical reactions. Finally, further research could be conducted to explore its potential applications in neuroprotection, such as its use as a treatment for neurodegenerative diseases.

Synthesis Methods

4-CPMP is synthesized through a two-step procedure. The first step involves the reaction of 5-cyclopropyl-1,3,4-thiadiazol-2-yl with 4-methoxybenzoyl chloride in the presence of anhydrous potassium carbonate to form the intermediate 4-methoxybenzoyl-5-cyclopropyl-1,3,4-thiadiazol-2-yl. The second step involves the reaction of the intermediate with piperidine to form the final product, 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(4-methoxybenzoyl)piperidine.